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Compound of Interest

Compound Name: 4-Chlorophenol

Cat. No.: B041353 Get Quote

An In-Depth Technical Guide to 4-Chlorophenol

This guide provides comprehensive technical information on 4-Chlorophenol, tailored for

researchers, scientists, and professionals in drug development. It covers its chemical identity,

physicochemical properties, synthesis, applications, and analytical methods, with a focus on

presenting quantitative data in a structured format.

Chemical Identity and Molecular Structure
4-Chlorophenol, also known as p-chlorophenol, is an organic compound with the formula

C₆H₄ClOH.[1] It is one of three isomers of monochlorophenol, characterized by a hydroxyl

group and a chlorine atom attached to a benzene ring at positions 1 and 4, respectively.[2] It

appears as colorless to yellow crystals with a distinct phenolic odor.[2][3]

Molecular Structure:

SMILES:C1=CC(=CC=C1O)Cl[2]

InChI:InChI=1S/C6H5ClO/c7-5-1-3-6(8)4-2-5/h1-4,8H[2]

Table 1: Chemical Identifiers for 4-Chlorophenol
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Identifier Value

CAS Number 106-48-9[4]

Molecular Formula C₆H₅ClO[2][4][5]

Molecular Weight 128.56 g/mol [3][4]

IUPAC Name 4-chlorophenol[2]

Synonyms
p-Chlorophenol, 4-Hydroxychlorobenzene,

Parachlorophenol[6]

EC Number 203-402-6[3]

Beilstein Number 507004

UN Number 2020[5]

Physicochemical Properties
4-Chlorophenol is a solid at room temperature that melts easily and is moderately soluble in

water.[1] Its properties make it a versatile intermediate in various chemical syntheses.

Table 2: Physicochemical Data for 4-Chlorophenol
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Property Value

Melting Point 42-45 °C[7]

Boiling Point 220 °C (at 1013 hPa)[3][7]

Density 1.306 g/cm³ (at 25 °C)[3]

Vapor Pressure 0.15 hPa (at 20 °C)[3]

Flash Point 121 °C (closed cup)[3]

Water Solubility 27 g/L (at 20 °C)[3][7]

pKa 9.41[1]

LogP (XLogP3) 2.4[5]

Odor Threshold 1.2 ppm[2]

Synthesis and Manufacturing
The primary method for synthesizing 4-Chlorophenol is the direct chlorination of phenol. The

selectivity for the para-isomer (4-Chlorophenol) over the ortho-isomer (2-Chlorophenol) is

enhanced by conducting the reaction in polar solvents.[1]
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A simplified workflow for the synthesis of 4-Chlorophenol.

Applications in Research and Drug Development
4-Chlorophenol is a crucial intermediate in the synthesis of a wide range of products across

several industries.[8] Its high purity (typically ≥99%) is essential for applications in the

pharmaceutical and agrochemical sectors.[8][9]

Pharmaceuticals: It serves as a precursor in the synthesis of various active pharmaceutical

ingredients (APIs).[8][9][10] A notable example is its use in the production of Clofibrate, a

lipid-lowering agent.[1] It is also a building block for analgesics and anti-inflammatory drugs.

[11]

Agrochemicals: It is a vital intermediate for manufacturing insecticides, fungicides, and

herbicides.[8][9]
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Dyes and Pigments: 4-Chlorophenol is used to produce anthraquinone dyes, such as

Quinizarin.[1][2]

Other Industrial Uses: It is also employed as a disinfectant, an antiseptic, and a denaturant

for alcohol.[2][10]

Experimental Protocols: Analysis of 4-Chlorophenol
The accurate quantification of 4-Chlorophenol is critical in environmental monitoring, food

safety, and quality control. High-Performance Liquid Chromatography (HPLC) is a common and

robust method for its analysis.[12][13]

Protocol: Determination of 4-Chlorophenol in Water by
HPLC-UV
This protocol outlines a standard procedure for the analysis of 4-Chlorophenol in a water

sample.

1. Sample Preparation (Solid-Phase Extraction - SPE)

Objective: To extract and concentrate 4-Chlorophenol from the water matrix and remove

interferences.[14]

Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by sequentially

passing 5 mL of methanol followed by 5 mL of deionized water (pH ≤ 2). Do not allow the

cartridge to dry.

Sample Loading: Acidify the water sample (e.g., 500 mL) to a pH ≤ 2 with sulfuric acid.[14]

Pass the acidified sample through the conditioned C18 cartridge at a flow rate of

approximately 5-10 mL/min.

Washing: Wash the cartridge with 5 mL of deionized water to remove polar impurities.

Elution: Dry the cartridge thoroughly under a vacuum for 20-30 minutes. Elute the trapped 4-
Chlorophenol with a small volume of a suitable solvent, such as 5 mL of acetonitrile.
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Final Preparation: Evaporate the eluate to near dryness under a gentle stream of nitrogen

and reconstitute in 1 mL of the mobile phase for HPLC analysis.[14]

2. HPLC-UV Analysis

Instrumentation: An HPLC system equipped with a C18 column and a UV detector.[15]

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 5 µm particle size, 4.6 mm ID x 250 mm).[13]

Mobile Phase: An isocratic or gradient mixture of acetonitrile and water. A common starting

point is 75:25 (v/v) acetonitrile/water.[13]

Flow Rate: 1.0 mL/min.[15]

Injection Volume: 20-100 µL.[15]

Detector Wavelength: 280 nm.[15]

Calibration: Prepare a series of calibration standards of 4-Chlorophenol in the mobile phase

(e.g., 1, 5, 10, 20, 50 µg/mL). Generate a calibration curve by plotting the peak area against

the concentration.

Quantification: Inject the prepared sample extract into the HPLC system. Identify the 4-
Chlorophenol peak by its retention time compared to the standards. Quantify the

concentration using the calibration curve.
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An experimental workflow for the analysis of 4-Chlorophenol.
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Toxicology and Safety Information
4-Chlorophenol is classified as a hazardous substance. It is harmful if swallowed, inhaled, or

in contact with skin, and can cause severe skin and eye irritation.[3][16][17]

Table 3: Toxicological Data for 4-Chlorophenol

Parameter Value Species Route

LD50 670 mg/kg[5] Rat Oral

LD50 1500 mg/kg[18] Rat Dermal

Target Organs

Central nervous

system, liver, kidneys.

[17][19]

Human/Animal Oral/Dermal

Environmental Hazard

Toxic to aquatic life

with long-lasting

effects.[3][16][20]

- -

Safety Precautions:

Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat.[3][16]

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as oxidizing agents and acid chlorides.[3][7]

First Aid: In case of contact, immediately flush skin or eyes with plenty of water. If inhaled,

move to fresh air. If swallowed, seek immediate medical attention.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041353?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

